Cas no 88504-97-6 (Benzenamine, 3,5-dipropoxy-)
Benzenamine, 3,5-dipropoxy- structure
Product Name:Benzenamine, 3,5-dipropoxy-
CAS No:88504-97-6
MF:C12H19NO2
MW:209.2847635746
CID:630266
PubChem ID:71318426
Update Time:2025-04-19
Benzenamine, 3,5-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3,5-dipropoxy-
- 3,5-dipropoxyaniline
- 88504-97-6
- DTXSID50748541
- AKOS019316798
-
- Inchi: 1S/C12H19NO2/c1-3-5-14-11-7-10(13)8-12(9-11)15-6-4-2/h7-9H,3-6,13H2,1-2H3
- InChI Key: LJWDDMWPDKBELS-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=C(C=C(C=1)OCCC)N
Computed Properties
- Exact Mass: 209.141578849g/mol
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.5Ų
Benzenamine, 3,5-dipropoxy- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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